N-(6-(methylthio)benzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C16H11N3OS3/c1-21-10-3-5-12-14(7-10)23-16(18-12)19-15(20)9-2-4-11-13(6-9)22-8-17-11/h2-8H,1H3,(H,18,19,20)
• InChI Key: QBTLFVMJVNDJPG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C16H11N3OS3
• Molecular Weight: 357.5 g/mol

Description

“N-(6-(methylthio)benzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide” is a complex organic compound that contains two benzothiazole rings. Benzothiazoles are heterocyclic aromatic compounds that are often used in medicinal chemistry due to their biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Benzothiazoles can undergo a variety of reactions, including metalation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These might include determining its melting point, solubility in various solvents, and its spectral data.

Scientific Research Applications

Supramolecular Gelators

N-(thiazol-2-yl)benzamide Derivatives as Supramolecular Gelators

A study explored the gelation behavior of N-(thiazol-2-yl) benzamide derivatives, highlighting the impact of methyl functionality and S⋯O interactions. This research sheds light on the structural factors influencing gelation, potentially applicable to the development of novel materials and chemical processes Yadav & Ballabh, 2020.

Drug Discovery Building Blocks

Hydroxy-Substituted 2-Aminobenzo[d]thiazole-6-carboxylic Acid Derivatives

This research describes an efficient synthesis pathway for creating building blocks for drug discovery. These compounds offer extensive possibilities for chemical space exploration around the molecule, contributing to ligand development for various targets Durcik et al., 2020.

Antibacterial Agents

2-Amino Benzo[d]thiazolyl Substituted Pyrazol-5-ones as Antibacterial Agents

Novel analogs exhibiting significant antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, were designed and synthesized. This study presents a new class of antibacterial agents, providing insights into their design and synthesis Palkar et al., 2017.

Anticancer Evaluation

N-((5-(Substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) Benzamide Derivatives

Investigated for their in vitro anticancer activity, these compounds demonstrated promising efficacy against human cancer cell lines. This research contributes to the identification of new anticancer agents Tiwari et al., 2017.

Metal Complex Synthesis

Synthesis of Thiadiazolobenzamide and Its Metal Complexes

Focused on creating new compounds and exploring their metal complexes, this study contributes to the field of coordination chemistry and material science Adhami et al., 2012.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. Some benzothiazole derivatives have been found to inhibit quorum sensing in bacteria.

Future Directions

The future research directions for this compound would likely involve further exploration of its biological activity and potential applications. This could include testing its activity against various biological targets, studying its mechanism of action, and optimizing its properties for specific applications.